Cas no 2098080-19-2 (2-(3-Aminopropyl)-6-(1H-imidazol-1-yl)-2,3-dihydropyridazin-3-one)

2-(3-Aminopropyl)-6-(1H-imidazol-1-yl)-2,3-dihydropyridazin-3-one is a heterocyclic compound featuring both imidazole and dihydropyridazinone moieties, offering versatile reactivity for pharmaceutical and chemical synthesis applications. Its structural framework, combining a basic aminopropyl side chain with an imidazole ring, enhances its potential as a building block for biologically active molecules. The compound's dual functional groups enable selective modifications, making it valuable for drug discovery, particularly in targeting enzyme inhibition or receptor modulation. Its stability under standard conditions and compatibility with common synthetic methodologies further underscore its utility in medicinal chemistry research. This compound is particularly suited for developing novel therapeutic agents due to its balanced physicochemical properties and synthetic flexibility.
2-(3-Aminopropyl)-6-(1H-imidazol-1-yl)-2,3-dihydropyridazin-3-one structure
2098080-19-2 structure
Product Name:2-(3-Aminopropyl)-6-(1H-imidazol-1-yl)-2,3-dihydropyridazin-3-one
CAS No:2098080-19-2
MF:C10H13N5O
MW:219.243120908737
CID:4772924
Update Time:2025-10-31

2-(3-Aminopropyl)-6-(1H-imidazol-1-yl)-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

    • 2-(3-Aminopropyl)-6-(1H-imidazol-1-yl)pyridazin-3(2H)-one
    • 2-(3-aminopropyl)-6-(1H-imidazol-1-yl)-2,3-dihydropyridazin-3-one
    • 2-(3-Aminopropyl)-6-(1H-imidazol-1-yl)-2,3-dihydropyridazin-3-one
    • Inchi: 1S/C10H13N5O/c11-4-1-6-15-10(16)3-2-9(13-15)14-7-5-12-8-14/h2-3,5,7-8H,1,4,6,11H2
    • InChI Key: ANDWKWBXECHFQS-UHFFFAOYSA-N
    • SMILES: O=C1C=CC(N2C=NC=C2)=NN1CCCN

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 325
  • XLogP3: -0.9
  • Topological Polar Surface Area: 76.5

2-(3-Aminopropyl)-6-(1H-imidazol-1-yl)-2,3-dihydropyridazin-3-one Pricemore >>

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Additional information on 2-(3-Aminopropyl)-6-(1H-imidazol-1-yl)-2,3-dihydropyridazin-3-one

2-(3-Aminopropyl)-6-(1H-imidazol-1-yl)-2,3-dihydropyridazin-3-one

The compound 2-(3-Aminopropyl)-6-(1H-imidazol-1-yl)-2,3-dihydropyridazin-3-one (CAS No. 2098080-19-2) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of heterocyclic compounds, which are known for their versatility and wide-ranging utility in fields such as pharmaceuticals, agrochemicals, and materials science. The structure of this molecule is characterized by a pyridazine ring system with substituents that include an imidazole group and an aminopropyl chain, making it a unique entity within the broader family of nitrogen-containing heterocycles.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 2-(3-Aminopropyl)-6-(1H-imidazol-1-yl)-2,3-dihydropyridazin-3-one, leveraging cutting-edge methodologies such as microwave-assisted synthesis and catalytic cross-coupling reactions. These techniques not only enhance the efficiency of the synthesis process but also ensure high purity and structural integrity of the final product. The ability to synthesize this compound in large quantities has opened new avenues for its application in drug discovery and material development.

The molecular structure of CAS No. 2098080-19-2 is particularly interesting due to the presence of both electron-rich and electron-deficient regions within the molecule. This creates opportunities for diverse interactions, including hydrogen bonding, π–π stacking, and electrostatic interactions, which are critical for its functionality in various chemical systems. For instance, the imidazole moiety is known for its ability to act as a proton shuttle, making it highly relevant in applications such as drug delivery systems and bio-sensors.

One of the most promising areas of research involving 2-(3-Aminopropyl)-6-(1H-imidazol-1-yl)-2,3-dihydropyridazin-3-one is its potential as a building block for advanced materials. Scientists have explored its use in constructing self-assembled monolayers (SAMs) and supramolecular assemblies, which are essential components in nanotechnology and surface science. The ability of this compound to form stable SAMs has been demonstrated through experiments involving gold surfaces, where it exhibits strong adhesion properties due to its functional groups.

In addition to its material science applications, CAS No. 2098080-19-2 has shown potential in medicinal chemistry. Researchers have investigated its role as a lead compound for developing new drugs targeting specific biological pathways. For example, studies have indicated that this compound may possess anti-inflammatory properties due to its ability to inhibit certain enzymes involved in inflammatory responses. Furthermore, its structural flexibility allows for easy modification to enhance bioavailability and target specificity.

The synthesis of 2-(3-Aminopropyl)-6-(1H-imidazol-1-yl)-2,3-dihydropyridazin-3-one involves a multi-step process that begins with the preparation of intermediate compounds such as imidazole derivatives and aminopropyl alcohols. These intermediates are then subjected to condensation reactions under controlled conditions to form the final product. The use of high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy ensures precise characterization of the compound at each stage of synthesis.

From an environmental perspective, CAS No. 2098080-19-2 has been evaluated for its biodegradability and eco-toxicity. Initial studies suggest that it exhibits moderate biodegradation under aerobic conditions, which is a positive indicator for its potential use in sustainable chemical processes. However, further research is required to fully understand its environmental impact and develop strategies for safe disposal.

In conclusion, 2-(3-Aminopropyl)-6-(1H-imidazol-1-yl)-2,3-dihydropyridazin-3-one (CAS No. 2098080-19-2) is a versatile compound with significant potential across multiple disciplines. Its unique structure enables diverse applications ranging from drug development to materials science, while recent advancements in synthetic methods have made it more accessible for large-scale production. As research continues to uncover new properties and functionalities of this compound, it is poised to play an increasingly important role in both academic and industrial settings.

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